7-bromo-6-fluoro-2-(4-methoxybenzyl)isoquinolin-1(2H)-one

• CAS No.: 923022-44-0
• Molecular Formula: C17H13BrFNO2
• Molecular Weight: 362.2 g/mol
• IUPAC Name: 7-bromo-6-fluoro-2-[(4-methoxyphenyl)methyl]isoquinolin-1-one
• InChI: InChI=1S/C17H13BrFNO2/c1-22-13-4-2-11(3-5-13)10-20-7-6-12-8-16(19)15(18)9-14(12)17(20)21/h2-9H,10H2,1H3
• InChI Key: PXUAOTQGKLIZFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=CC3=CC(=C(C=C3C2=O)Br)F

Description

7-bromo-6-fluoro-2-(4-methoxybenzyl)isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C17H13BrFNO2 and its molecular weight is 362.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.66 g (39.9 mmol) of 7-Bbromo-6-fluoro-2H-isoquinolin-1-one (95) were dissolved in 180 ml of dimethyl acetamide and 1.92 g (48.0 mmol) of sodium hydride (60%) were added. After 1 h at room temperature a solution of 7.50 g (48.0 mmol) of 4-methoxy benzylchloride in 25 ml of dimethyl acetamide was added. The mixture was stirred at room temperature until complete conversion was achieved. The solvent was removed under reduced pressure, the residue was taken up in saturated sodium bicarbonate solution and extracted three times with dichloromethane. The organic layers were dried with magnesium sulfate and evaporated to yield 16.8 g of a dark oil as crude product, which was stirred in methanol. Filtration of the precipitate gave 6.56 g of the title compound as a yellow solid. The mother liquor was evaporated and the residue purified by preparative HPLC to yield additional 2.62 g of the desired product. Rt=1.71 min (Method C). Detected mass: 362.3/364.3 (M+H+).